Cas no 899923-17-2 (2-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl-N-(2-phenylethyl)acetamide)

• Product Name: 2-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl-N-(2-phenylethyl)acetamide
• CAS No: 899923-17-2
• MF: C₂₅H₂₃N₃O₄
• MW: 429.467826128006
• CID: 5987556
• PubChem ID: 73888535
• Update Time: 2025-07-17

2-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl-N-(2-phenylethyl)acetamide
• 1(2H)-Quinazolineacetamide, 3,4-dihydro-3-(4-methoxyphenyl)-2,4-dioxo-N-(2-phenylethyl)-
• 899923-17-2
• 2-[3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl]-N-(2-phenylethyl)acetamide

• Inchi： 1S/C25H23N3O4/c1-32-20-13-11-19(12-14-20)28-24(30)21-9-5-6-10-22(21)27(25(28)31)17-23(29)26-16-15-18-7-3-2-4-8-18/h2-14H,15-17H2,1H3,(H,26,29)
• InChI Key： OEKLEFMYIRWJTM-UHFFFAOYSA-N
• SMILES： N1(CC(NCCC2=CC=CC=C2)=O)C2=C(C=CC=C2)C(=O)N(C2=CC=C(OC)C=C2)C1=O

Computed Properties

• Exact Mass: 430.17668126g/mol
• Monoisotopic Mass: 430.17668126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78.7Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• pka: 14.97±0.46(Predicted)

Additional information on 2-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl-N-(2-phenylethyl)acetamide

Recent Advances in the Study of 2-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl-N-(2-phenylethyl)acetamide (CAS: 899923-17-2)

The compound 2-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl-N-(2-phenylethyl)acetamide (CAS: 899923-17-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's role as a modulator of key signaling pathways, particularly those involved in inflammation and cancer. The structural features of 899923-17-2, including the tetrahydroquinazolinone core and the phenylethylacetamide moiety, are believed to contribute to its unique pharmacological profile. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action and optimize its biological activity.

One of the most promising aspects of 899923-17-2 is its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating chronic inflammatory diseases. Additionally, preliminary data indicate that the compound may exhibit selective cytotoxicity against certain cancer cell lines, making it a candidate for further investigation in oncology.

The synthesis of 899923-17-2 has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to reduce environmental impact. These advancements are critical for scaling up production and facilitating future preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 899923-17-2 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academia and industry will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 2-3-(4-methoxyphenyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl-N-(2-phenylethyl)acetamide (CAS: 899923-17-2) represents a promising candidate for drug development, with applications in inflammation and oncology. Continued research into its mechanism of action, optimization of its pharmacological properties, and evaluation of its safety profile will be crucial for its advancement in the drug discovery pipeline.